molecular formula C4H6BrClN2O B6162817 1-(4-bromo-1,2-oxazol-3-yl)methanamine hydrochloride CAS No. 2098108-71-3

1-(4-bromo-1,2-oxazol-3-yl)methanamine hydrochloride

Cat. No. B6162817
CAS RN: 2098108-71-3
M. Wt: 213.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-(4-bromo-1,2-oxazol-3-yl)methanamine hydrochloride” is a chemical compound . It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(4-bromo-1,2-oxazol-3-yl)methanamine hydrochloride” include its molecular formula (C4H6BrClN2O) and molecular weight (213.46) .

Scientific Research Applications

Organic Synthesis and Chemical Transformations

The manipulation of halogenated compounds plays a crucial role in the synthesis of complex molecules. For instance, the selective bromination of certain precursors, as studied by Jasouri et al. (2010), showcases how brominated compounds serve as key intermediates in synthetic pathways (Jasouri et al., 2010). Similarly, the work on synthesizing 3-alkynyl-4-bromo(chloro)cinnolines via Richter-type cyclization underlines the versatility of halogenated intermediates in constructing heterocyclic compounds with potential pharmaceutical applications (Vinogradova et al., 2009).

Medicinal Chemistry and Drug Design

In medicinal chemistry, the structural modification of compounds to improve their biological activities is common. The synthesis and evaluation of novel azetidine derivatives, as conducted by Rao et al. (2013), exemplify the exploration of new therapeutic agents through the introduction of halogen atoms and other functional groups (Rao et al., 2013). This approach is indicative of the broader application of halogenated compounds like "1-(4-bromo-1,2-oxazol-3-yl)methanamine hydrochloride" in drug discovery and development.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromo-1,2-oxazol-3-yl)methanamine hydrochloride involves the reaction of 4-bromo-3-hydroxyacetophenone with hydroxylamine hydrochloride to form 4-bromo-3-hydroxyacetophenone oxime. The oxime is then reacted with chloroacetonitrile to form 1-(4-bromo-1,2-oxazol-3-yl)acetonitrile, which is subsequently reduced with sodium borohydride to form 1-(4-bromo-1,2-oxazol-3-yl)methanamine. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "4-bromo-3-hydroxyacetophenone", "hydroxylamine hydrochloride", "chloroacetonitrile", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "4-bromo-3-hydroxyacetophenone is reacted with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate to form 4-bromo-3-hydroxyacetophenone oxime.", "The oxime is then reacted with chloroacetonitrile in the presence of a base such as potassium carbonate to form 1-(4-bromo-1,2-oxazol-3-yl)acetonitrile.", "The acetonitrile is then reduced with sodium borohydride in the presence of a solvent such as ethanol to form 1-(4-bromo-1,2-oxazol-3-yl)methanamine.", "Finally, hydrochloric acid is added to the amine to form the hydrochloride salt of the compound." ] }

CAS RN

2098108-71-3

Product Name

1-(4-bromo-1,2-oxazol-3-yl)methanamine hydrochloride

Molecular Formula

C4H6BrClN2O

Molecular Weight

213.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.